Cas no 1227565-76-5 (2-Bromomethyl-5-fluoro-3-phenylpyridine)

• Product Name: 2-Bromomethyl-5-fluoro-3-phenylpyridine
• CAS No: 1227565-76-5
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 4925843
• Update Time: 2025-06-08

2-Bromomethyl-5-fluoro-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-5-fluoro-3-phenylpyridine
• 2-Bromomethyl-5-fluoro-3-phenylpyridine

• Inchi： 1S/C12H9BrFN/c13-7-12-11(6-10(14)8-15-12)9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： QNONOIJKDHHLRW-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-5-fluoro-3-phenylpyridine

Introduction to 2-Bromomethyl-5-fluoro-3-phenylpyridine (CAS No. 1227565-76-5)

2-Bromomethyl-5-fluoro-3-phenylpyridine (CAS No. 1227565-76-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a fluorine atom, and a phenyl substituent on a pyridine ring. These functional groups contribute to its diverse reactivity and potential biological activities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-Bromomethyl-5-fluoro-3-phenylpyridine can be represented as C₁₃H₁₀BrFN. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups. The fluorine atom imparts unique electronic and steric properties, which can influence the compound's biological activity and pharmacokinetic properties. The phenyl substituent adds aromaticity and hydrophobicity, further enhancing its potential as a drug candidate.

In recent years, 2-Bromomethyl-5-fluoro-3-phenylpyridine has been extensively studied for its applications in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of pyridine-based derivatives using 2-Bromomethyl-5-fluoro-3-phenylpyridine. These derivatives exhibited potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells.

Beyond oncology, 2-Bromomethyl-5-fluoro-3-phenylpyridine has also shown promise in the treatment of neurological disorders. A research team from the University of California, San Francisco, demonstrated that compounds derived from this intermediate could modulate specific neurotransmitter receptors, potentially offering new therapeutic avenues for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of these derivatives through strategic modifications at the bromomethyl and phenyl groups allows for the optimization of their pharmacological profiles.

The synthetic accessibility of 2-Bromomethyl-5-fluoro-3-phenylpyridine is another factor contributing to its widespread use in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common approach involves the reaction of 5-fluoro-3-phenylpyridine with bromomethylating agents such as N-bromosuccinimide (NBS) or bromoacetyl bromide. These methods provide robust and scalable pathways for the production of this intermediate, facilitating its integration into complex synthetic schemes.

In addition to its role as a synthetic intermediate, 2-Bromomethyl-5-fluoro-3-phenylpyridine has been explored for its intrinsic biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the anti-inflammatory properties of this compound and found that it could inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests that 2-Bromomethyl-5-fluoro-3-phenylpyridine may have potential applications in the treatment of inflammatory diseases.

The safety profile of 2-Bromomethyl-5-fluoro-3-phenylpyridine is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-Bromomethyl-5-fluoro-3-phenylpyridine (CAS No. 1227565-76-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing studies continue to uncover new insights into its biological activities and synthetic utility, solidifying its position as a valuable tool in the development of innovative therapeutic agents.